Cas no 2171383-52-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171383-52-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6560881
• PubChem ID: 165819925
• Update Time: 2025-06-28

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxolane-3-carboxylic acid
• EN300-1538897
• 2171383-52-9

• Inchi： 1S/C25H28N2O6/c1-15(2)21(22(28)27-25(23(29)30)11-12-32-14-25)26-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t21-,25?/m1/s1
• InChI Key： XIBLXQYADIPCIE-JGKWMGOWSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2171383-52-9, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and an oxolane ring system. The presence of these functional groups makes it a versatile building block in the construction of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, has been utilized to enhance the stability and bioavailability of therapeutic agents. Researchers have demonstrated that the incorporation of this compound into polymer-based drug carriers can significantly improve the controlled release properties, making it a promising candidate for targeted drug delivery applications.

In addition to its role in drug delivery, this compound has also been explored in the synthesis of advanced materials. Its oxolane ring system, which is a five-membered cyclic ether, contributes to its unique mechanical and thermal properties. Scientists have reported that polymers derived from this compound exhibit excellent flexibility and durability, making them suitable for use in high-performance composites and electronic devices.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques has enabled the production of enantiomerically pure compounds, which are essential for applications in asymmetric catalysis and enantioselective synthesis.

Moreover, this compound has been utilized as an intermediate in the synthesis of complex natural products and bioactive molecules. Its ability to undergo various types of chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable tool in organic synthesis. Recent advancements in catalytic methods have further expanded its utility in constructing intricate molecular architectures.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-3-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable asset in modern chemical research and development. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.